Cas no 392301-77-8 (3-methyl-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide)
3-methyl-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide
- 3-methyl-N-(5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)butanamide
- Butanamide, 3-methyl-N-[5-[[[3-(trifluoromethyl)phenyl]methyl]thio]-1,3,4-thiadiazol-2-yl]-
-
- Inchi: 1S/C15H16F3N3OS2/c1-9(2)6-12(22)19-13-20-21-14(24-13)23-8-10-4-3-5-11(7-10)15(16,17)18/h3-5,7,9H,6,8H2,1-2H3,(H,19,20,22)
- InChI Key: SNXNRVXLHDDDND-UHFFFAOYSA-N
- SMILES: C(NC1=NN=C(SCC2=CC=CC(C(F)(F)F)=C2)S1)(=O)CC(C)C
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- pka: 9.23±0.50(Predicted)
3-methyl-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0417-1791-2μmol |
3-methyl-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]butanamide |
392301-77-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0417-1791-5μmol |
3-methyl-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]butanamide |
392301-77-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0417-1791-10μmol |
3-methyl-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]butanamide |
392301-77-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0417-1791-20μmol |
3-methyl-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]butanamide |
392301-77-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0417-1791-1mg |
3-methyl-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]butanamide |
392301-77-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0417-1791-2mg |
3-methyl-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]butanamide |
392301-77-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0417-1791-3mg |
3-methyl-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]butanamide |
392301-77-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0417-1791-4mg |
3-methyl-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]butanamide |
392301-77-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0417-1791-5mg |
3-methyl-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]butanamide |
392301-77-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0417-1791-10mg |
3-methyl-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]butanamide |
392301-77-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-methyl-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 3-methyl-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide
Chemical Profile of 3-methyl-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide (CAS No. 392301-77-8)
3-methyl-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 392301-77-8, belongs to the class of thiadiazole derivatives, which are well-documented for their diverse pharmacological properties. The presence of a trifluoromethyl group and a sulfanyl moiety in its molecular structure contributes to its distinctive chemical profile, making it a subject of interest for further exploration in drug discovery and development.
The molecular framework of 3-methyl-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide incorporates several key functional groups that are known to influence its reactivity and biological interactions. The thiadiazole ring serves as the core scaffold, providing a stable heterocyclic system that is frequently utilized in medicinal chemistry due to its ability to engage in hydrogen bonding and π-stacking interactions. These interactions are critical for the compound's binding affinity to biological targets and its overall pharmacological efficacy.
One of the most notable features of this compound is the incorporation of a trifluoromethyl group at the phenyl ring. This substituent is known for its ability to enhance metabolic stability and binding affinity, making it a popular choice in drug design. The sulfanyl group attached to the thiadiazole ring further modulates the electronic properties of the molecule, potentially influencing its interaction with biological targets. These structural elements collectively contribute to the compound's unique chemical and pharmacological profile.
In recent years, there has been growing interest in thiadiazole derivatives due to their reported activities across various therapeutic areas. Studies have suggested that compounds containing the thiadiazole core exhibit potential benefits in areas such as anti-inflammatory, antimicrobial, and anticancer applications. The specific arrangement of functional groups in 3-methyl-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide positions it as a promising candidate for further investigation in these contexts.
Research into this compound has been complemented by advances in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict the binding modes of 3-methyl-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide with various biological targets, providing valuable insights into its potential pharmacological effects. Such computational studies have been instrumental in guiding experimental efforts and optimizing lead structures for drug development.
The synthesis of 3-methyl-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide presents unique challenges due to its complex molecular architecture. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. These advancements include novel catalytic approaches and improved purification techniques, which have enhanced both the yield and purity of the final product.
From a pharmaceutical perspective, the potential applications of 3-methyl-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide are multifaceted. Its structural features suggest that it may interact with enzymes or receptors involved in inflammatory pathways, making it a candidate for therapeutic intervention in chronic inflammatory diseases. Additionally, its ability to modulate biological processes may make it relevant for treating infections or cancerous conditions where thiadiazole derivatives have shown promise.
The chemical stability and solubility profile of this compound are also important considerations for its potential use in pharmaceutical formulations. Researchers have been exploring methods to enhance these properties through structural modifications or by incorporating excipients that improve bioavailability. Such efforts are crucial for ensuring that the compound can be effectively delivered to target tissues in vivo.
In conclusion,3-methyl-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide (CAS No. 392301-77-8) represents a significant advancement in pharmaceutical chemistry due to its innovative molecular design and potential therapeutic applications. The combination of structural features such as the thiadiazole core, trifluoromethyl group, sulfanyl moiety, and butanamide side chain positions it as a valuable asset for further research and development. As computational methods continue to refine our understanding of molecular interactions, this compound is poised to play an important role in addressing unmet medical needs across various therapeutic areas.
392301-77-8 (3-methyl-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)